Cas no 1806768-53-5 (6-Methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 6-Methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1806768-53-5
• MF: C₉H₅F₆NO₃
• MW: 289.131323575974
• CID: 4842221
• Update Time: 2025-10-30

6-Methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C9H5F6NO3/c1-18-6-2-5(19-9(13,14)15)7(8(10,11)12)4(3-17)16-6/h2-3H,1H3
• InChI Key： AVTOAOJHFGYWGG-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=NC(=CC=1OC(F)(F)F)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 3
• Topological Polar Surface Area: 48.4

Additional information on 6-Methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxaldehyde

Recent Advances in the Study of 6-Methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS: 1806768-53-5)

The compound 6-Methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS: 1806768-53-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This research briefing aims to provide an overview of the latest studies involving this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent literature highlights the importance of this pyridine derivative as a key intermediate in the synthesis of novel pharmaceutical agents. Its trifluoromethoxy and trifluoromethyl groups contribute to its high lipophilicity and metabolic stability, making it an attractive scaffold for the development of bioactive molecules. Several studies have explored its role in the inhibition of specific enzymes and receptors, particularly in the context of inflammatory and neurological disorders.

One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficacy of 6-Methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxaldehyde as a precursor in the synthesis of potent kinase inhibitors. The researchers utilized a multi-step synthetic route to derivatize the aldehyde group, resulting in compounds with significant activity against targeted kinases involved in cancer progression. The study also provided insights into the compound's binding interactions at the molecular level, as revealed by X-ray crystallography and molecular docking simulations.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters (2024), explored the antimicrobial properties of derivatives synthesized from this compound. The researchers reported that certain derivatives exhibited broad-spectrum activity against drug-resistant bacterial strains, suggesting potential applications in addressing the global challenge of antimicrobial resistance. The study emphasized the role of the trifluoromethyl group in enhancing the compounds' membrane permeability and target affinity.

In addition to its pharmacological applications, 6-Methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxaldehyde has also been investigated for its utility in materials science. A 2024 study in ACS Applied Materials & Interfaces described its incorporation into novel organic semiconductors, where its electron-withdrawing properties contributed to improved charge transport characteristics. This interdisciplinary application underscores the versatility of this compound beyond traditional medicinal chemistry.

Despite these promising developments, challenges remain in optimizing the synthesis of this compound and its derivatives. Recent patents (2023-2024) have disclosed improved synthetic methodologies that enhance yield and purity while reducing environmental impact. These advancements are expected to facilitate broader adoption of this compound in both academic and industrial research settings.

Looking forward, the unique properties of 6-Methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxaldehyde position it as a valuable building block for future drug discovery efforts. Ongoing research is exploring its potential in targeted therapies for rare diseases and its combination with other pharmacophores to create hybrid molecules with enhanced therapeutic profiles. The compound's CAS number (1806768-53-5) has become increasingly prevalent in chemical databases, reflecting its growing importance in the field.